Cas no 2901-61-3 (Ac-DL-Phe-OH)

Ac-DL-Phe-OH structure

Product Name:Ac-DL-Phe-OH

CAS No:2901-61-3

Molecular Formula:C₁₁H₁₃NO₃

Molecular Weight:207.22582

CID:239520

PubChem ID:2000

Ac-DL-Phe-OH Properties

Names and Identifiers

- Ac-DL-Phe-OH
- ACETYL-DL-PHENYLALANINE
- CHEBI:21626
- HMS548C15
- FFW2NGO18S
- Alanine, N-acetyl-3-phenyl-, DL-
- NCGC00168351-01
- AC-24140
- EINECS 220-793-9
- D88538
- DTXCID1025697
- SPBio_001563
- DL-N-Acetyl-3-phenylalanine
- DL-2-Acetamido-3-phenylpropionic acid
- N-Acetyl-3-phenyl-DL-alanine
- NCGC00042134-02
- FT-0629839
- A819719
- s5303
- DL-Phenylalanine, N-acetyl-
- N-acetylphenylalanine, dl-
- N-ACETYLPHENYLALANINE, (+/-)-
- Spectrum4_000532
- SR-01000602417
- Spectrum_000412
- BRD-A66443329-001-05-3
- KBioSS_000892
- AKOS016352117
- DivK1c_000395
- 2901-75-9
- NINDS_000395
- FT-0658752
- FT-0651680
- Afalanina
- AKOS000133154
- SCHEMBL158612
- Oprea1_322011
- CS-4653
- A819720
- NSC-45699
- NSC45699
- 2-(acetylamino)-3-phenylpropanoic acid
- Acetyl DL-phenylalanine
- NSC523830
- SY040647
- MFCD00063157
- N-Acetyl-DL-phenylalanine
- Spectrum2_001352
- KBioGR_001163
- NSC-523830
- 2-acetamido-3-phenylpropanoic acid
- HY-B1086
- EN300-933103
- CHEMBL134570
- Afalanine [INN]
- N-Acetylphenylalanine
- NCGC00042134-04
- Afalanine
- DivK1c_001099
- UNII-FFW2NGO18S
- Maybridge1_002347
- DTXSID3045697
- FT-0634542
- Q27109408
- SY018098
- 17942-30-2
- CCG-39290
- KBio2_000892
- NSC43242
- Tox21_110975_1
- NSC-43242
- SMR000066397
- KBio2_006028
- Afalaninum [INN-Latin]
- N-Acetyl-D,L-phenylalanine
- CAS-2901-75-9
- HMS2267C06
- SR-01000602417-3
- KBio1_000395
- HMS3886K19
- acetylphenylalanine
- MFCD00002664
- EU-0046868
- CDS1_000059
- Oprea1_841002
- Tox21_110975
- HMS501D17
- W-107013
- 2-acetamido-3-phenyl-propanoic acid
- 2901-61-3
- AS-12252
- KBio2_003460
- Alanine-2,3,3-d3, N-acetyl-3-phenyl-d5-, DL-
- NSC 43242
- Afalaninum
- IDI1_000395
- AB02529
- MLS000060711
- Afalanina [INN-Spanish]
- NCGC00042134-05
- N-Acetylphenylalanine #
- +Expand
- InChIKey： CBQJSKKFNMDLON-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H13NO3/c1-8(13)12-10(11(14)15)7-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15)
- SMILES： CC(NC(CC1C=CC=CC=1)C(=O)O)=O

Computed Properties

Exact Mass: 207.08954328g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 207.08954328g/mol
Heavy Atom Count: 15
Complexity: 234
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Topological Polar Surface Area: 66.4Å²

Ac-DL-Phe-OH Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AF30704-1g	AC-DL-PHE-OH	2901-61-3		1g	$403.00	2024-04-20

Ac-DL-Phe-OH Related Literature

1. Modulating the generation of long-lived charge separated states exclusively from the triplet excited states in palladium porphyrin–fullerene conjugates†

Christopher O. Obondi,Gary N. Lim,Brittani Churchill,Prashanth K. Poddutoori,Francis D'Souza Nanoscale, 2016,8, 8333-8344
2. An unprecedented {Cu II14Te IV10} core incorporated in a 36-tungsto-4-silicate polyoxometalate with visible light-driven catalytic hydrogen evolution activity†

Wei-Chao Chen,Si-Tong Wu,Chao Qin,Xin-Long Wang,Kui-Zhan Shao,Zhong-Min Su,En-Bo Wang Dalton Trans., 2018,47, 16403-16407
3. Guidelines for the assembly of hydrogen-bonded macrocycles

F. Aparicio,M. J. Mayoral,C. Montoro-García Chem. Commun., 2019,55, 7277-7299
4. The characterisation and reactivity of (η5-C5H5)M(CO)3(Xe) (M = Nb or Ta) in solution at room temperature

David C. Grills,Gavin I. Childs,Michael W. George Chem. Commun., 2000, 1841-1842
5. Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex†

Benjamin J. Groombridge,Stephen M. Goldup,Igor Larrosa Chem. Commun., 2015,51, 3832-3834
6. Reviews

Analyst, 1948,73, 183-184
7. Fluorescence spectra of asymmetric diamines having primary and tertiary amino groups

Phys. Chem. Chem. Phys., 1999,1, 421-425
8. Contents list

Chem. Commun., 2017,53, 7853-7860
9. Controlled doping of semiconducting titania nanosheets for tailored spinelectronic materials†

Satoshi Yoguchi,Masayuki Itose,Bao-Wen Li,Katsutoshi Fukuda,Yoshinori Kotani,Kanta Ono,Shigenori Ueda Nanoscale, 2014,6, 14227-14236
10. Building block ligands for new molecular conductors: homobimetallic tetrathiafulvalene tetrathiolates and metal diselenolenes and ditellurolenes

J. Mater. Chem., 1995,5, 1581-1587

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